Cas no 14510-00-0 (Benzoic acid,4-amino-2-hydroxy-, 2-hydroxyethyl ester)

• Product Name: Benzoic acid,4-amino-2-hydroxy-, 2-hydroxyethyl ester
• CAS No: 14510-00-0
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 139906
• PubChem ID: 203464
• Update Time: 2025-04-19

Benzoic acid,4-amino-2-hydroxy-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-amino-2-hydroxy-, 2-hydroxyethyl ester
• 2-hydroxyethyl 4-amino-2-hydroxybenzoate
• Pas beta-oxyaethyl ester
• 2-Hydroxyethyl p-aminosalicylate
• DTXSID00162879
• 3-14-00-01438 (Beilstein Handbook Reference)
• 14510-00-0
• Salicylic acid, amino-, 2-hydroxyethyl ester
• Pas beta-oxyaethyl ester [German]
• BRN 2968608

• Inchi： 1S/C9H11NO4/c10-6-1-2-7(8(12)5-6)9(13)14-4-3-11/h1-2,5,11-12H,3-4,10H2
• InChI Key： QOKFTPXJXYSLPB-UHFFFAOYSA-N
• SMILES： O(CCO)C(C1C=CC(=CC=1O)N)=O

Computed Properties

• Exact Mass: 197.06883
• Monoisotopic Mass: 197.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.8Ų

Experimental Properties

• Density: 1.388
• Boiling Point: 431.5°C at 760 mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.626
• PSA: 92.78